Cas no 2172176-71-3 (4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol)
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol
- EN300-1275087
- 4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
- 2172176-71-3
-
- Inchi: 1S/C11H21N3O3/c1-10(16)2-3-12-11-8-13-14(9-11)4-6-17-7-5-15/h8-10,12,15-16H,2-7H2,1H3
- InChI Key: XHTZXPZXLQQPPD-UHFFFAOYSA-N
- SMILES: OC(C)CCNC1C=NN(C=1)CCOCCO
Computed Properties
- Exact Mass: 243.15829154g/mol
- Monoisotopic Mass: 243.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 79.5Ų
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275087-1.0g |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275087-50mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 50mg |
$1247.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-100mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 100mg |
$1307.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-250mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 250mg |
$1366.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-500mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 500mg |
$1426.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-1000mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 1000mg |
$1485.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-2500mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 2500mg |
$2912.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-5000mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 5000mg |
$4309.0 | 2023-10-01 | ||
| Enamine | EN300-1275087-10000mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol |
2172176-71-3 | 10000mg |
$6390.0 | 2023-10-01 |
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol
Introduction to 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol (CAS No. 2172176-71-3)
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by its CAS number 2172176-71-3, has garnered attention due to its structural features and its implications in drug development. The molecule incorporates a pyrazole moiety, which is a heterocyclic ring system known for its wide range of pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties.
The presence of a hydroxyethoxy group in the side chain enhances the solubility and bioavailability of the compound, making it a promising candidate for further investigation in medicinal chemistry. The amino and butan-2-ol functional groups contribute to the compound's reactivity and potential interactions with biological targets. These structural elements collectively make 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol a versatile molecule with potential therapeutic applications.
In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold has been extensively studied for its ability to interact with enzymes and receptors involved in inflammation and cell proliferation. For instance, studies have shown that pyrazole derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This mechanism of action is particularly relevant in the development of anti-inflammatory drugs.
The hydroxyethoxy group in 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol not only improves solubility but also allows for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological properties. This flexibility is crucial in drug discovery, as it allows researchers to fine-tune the molecular structure to optimize potency, selectivity, and pharmacokinetic profiles. The combination of these features makes this compound an attractive candidate for further exploration in medicinal chemistry.
The potential applications of 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-y]amino)butan--butan--20l> are vast and varied. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The pyrazole moiety, in particular, has been shown to interact with kinases and other signaling proteins that are critical for tumor growth and metastasis. By targeting these pathways, this compound could potentially inhibit cancer cell proliferation and induce apoptosis.
In addition to its potential anticancer properties, 4-{(12-(<0x0A><0x0A>>hydroxyethoxy>)ethyl-lH-pyrazol--<0x0A>>yl}amino)-<0x0A>>butan--<0x0A>>20l> may also have applications in the treatment of inflammatory diseases. The ability of pyrazole derivatives to modulate inflammatory responses has been well-documented in various preclinical studies. By inhibiting key inflammatory mediators such as prostaglandins and leukotrienes, this compound could provide relief from symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 4-{(12-(<0x0A>>hydroxyethoxy>)ethyl-lH-pyrazol--<0x0A>>yl}amino)-<0x0A>>butan--<0x0A>>20l> involves multiple steps and requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These methods allow for precise control over the formation of carbon-carbon bonds, which is essential for achieving the desired structural integrity.
The pharmacokinetic properties of 4-{(12-(<0x0A>>hydroxyethoxy>)ethyl-lH-pyrazol--<0x0A>>yl}amino)-<0x0A>>butan--<0x0A>
In conclusion, 4-{(12-()ethyl-lH-pyrazol--yl}amino)-
2172176-71-3 (4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)